Cas no 111016-46-7 (4-(4-methylphenyl)-1H-Pyrazole)

• Product Name: 4-(4-methylphenyl)-1H-Pyrazole
• CAS No: 111016-46-7
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 2113941
• PubChem ID: 5212048
• Update Time: 2025-05-19

4-(4-methylphenyl)-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)-1H-Pyrazole
• 4-(4-toyl)-1H-pyrazole
• CS-0205025
• BDBM17450
• LEA01646
• Z959165490
• 1H-Pyrazole, 4-(4-methylphenyl)-
• G30856
• 819-267-7
• 4-(p-Tolyl)-1H-pyrazole
• BS-30093
• AKOS006237880
• DA-22486
• 4-p-Tolyl-1H-pyrazole
• 111016-46-7
• SCHEMBL844167
• EN300-61039

• Inchi： 1S/C10H10N2/c1-8-2-4-9(5-3-8)10-6-11-12-7-10/h2-7H,1H3,(H,11,12)
• InChI Key： GVPZWBOTTBCWNU-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 158.084398327Da
• Monoisotopic Mass: 158.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(4-methylphenyl)-1H-Pyrazole

Chemical Profile of 4-(4-methylphenyl)-1H-Pyrazole (CAS No. 111016-46-7)

4-(4-methylphenyl)-1H-Pyrazole, identified by its Chemical Abstracts Service (CAS) number 111016-46-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, characterized by a five-membered aromatic ring containing two nitrogen atoms. The presence of a phenyl group substituted at the 4-position with a methyl group enhances its structural complexity and potential biological activity.

The molecular structure of 4-(4-methylphenyl)-1H-Pyrazole consists of a pyrazole core linked to a methyl-substituted phenyl ring. This arrangement imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and material science applications. The compound’s chemical formula is C₉H₁₀N₂, reflecting its composition of carbon, hydrogen, and nitrogen atoms.

In recent years, 4-(4-methylphenyl)-1H-Pyrazole has been studied for its potential pharmacological properties. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The methylphenyl substituent in this compound may modulate its interactions with biological targets, influencing its efficacy and selectivity.

One of the most compelling aspects of 4-(4-methylphenyl)-1H-Pyrazole is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For instance, studies have explored its derivatives as inhibitors of enzymes involved in cancer progression, highlighting its promise in oncology research.

The synthesis of 4-(4-methylphenyl)-1H-Pyrazole typically involves multi-step organic reactions, often starting from readily available precursors such as 4-methylbenzaldehyde and hydrazine hydrate. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are critical in ensuring the compound meets the stringent standards required for pharmaceutical applications.

From a material science perspective, 4-(4-methylphenyl)-1H-Pyrazole exhibits interesting electronic properties due to its aromatic nature. It has been investigated as a potential component in organic semiconductors and light-emitting diodes (OLEDs). The combination of its rigid pyrazole core and conjugated phenyl ring makes it a candidate for applications in optoelectronic devices, where charge transport and luminescence are crucial.

The pharmacokinetic profile of 4-(4-methylphenyl)-1H-Pyrazole is another area of active investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic potential. Preclinical studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties, providing insights into dosing regimens and potential side effects.

In conclusion, 4-(4-methylphenyl)-1H-Pyrazole (CAS No. 111016-46-7) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structure and biological activity make it a valuable scaffold for drug development, while its electronic properties open doors to innovations in nanotechnology and electronics. As research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in advancing scientific and industrial applications.